5-Chlorothiazolo[5,4-b]pyridine

• IUPAC Name: 5-chloro-[1,3]thiazolo[5,4-b]pyridine
• InChI: InChI=1S/C6H3ClN2S/c7-5-2-1-4-6(9-5)10-3-8-4/h1-3H
• InChI Key: XJUDBJZBIPNZOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1N=CS2)Cl
• Molecular Formula: C6H3ClN2S
• Molecular Weight: 170.62 g/mol

Description

5-Chlorothiazolo[5,4-b]pyridine is a chemical compound with the empirical formula C6H3ClN2S. It has a molecular weight of 170.62. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Physical And Chemical Properties Analysis

5-Chlorothiazolo[5,4-b]pyridine is a solid. It has a molecular weight of 170.62. The compound’s storage temperature is 28 C.

Scientific Research Applications

Phosphoinositide 3-Kinase Inhibitors

• Scientific Field : Bioactive Substance and Function of Natural Medicines.
• Summary of Application : A series of novel 2-pyridyl, 4-morpholinyl substituted thiazolo[5,4-b]pyridine analogues have been designed and synthesized. These compounds were tested for phosphoinositide 3-kinase (PI3K) enzymatic assay.
• Methods of Application : These thiazolo[5,4-b]pyridines were efficiently prepared in seven steps from commercially available substances in moderate to good yields. All of these N-heterocyclic compounds were characterized by nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analysis.
• Results or Outcomes : The results indicated that these N-heterocyclic compounds showed potent PI3K inhibitory activity, and the IC50 of a representative compound (19a) could reach to 3.6 nm. The structure−activity relationships (SAR) study showed that sulfonamide functionality was important for PI3Kα inhibitory activity.

Antioxidant, Herbicidal, Antimicrobial, Anti-inflammatory, Antitumor Activities

• Scientific Field : Medicinal Chemistry.
• Summary of Application : Some thiazolo[4,5-b]-pyridine derivatives were found to have high antioxidant, herbicidal, antimicrobial, anti-inflammatory, antitumor activities.
• Methods of Application : Modern synthetic techniques for thiazolo[4,5-b]pyridine bicyclic scaffold construction starting from thiazole or thiazolidine derivatives followed by pyridine annulation, which results in the target fused thiazolo[4,5-b]pyridines, are analyzed.
• Results or Outcomes : The recent data published in the scientific literature cited a diversity of biological effects exhibited by fused thiazolo[4,5-b]pyridines.

Inhibitory Potency and Docking Analysis

• Scientific Field : Bioactive Substance and Function of Natural Medicines.
• Summary of Application : The N-heterocyclic core of compound 19a was directly involved in the binding to the kinase through the key hydrogen bonds interaction.
• Methods of Application : Further docking analysis revealed that the N-heterocyclic core of compound 19a was directly involved in the binding to the kinase.
• Results or Outcomes : Enzymatic Inhibition results showed that compound 19a inhibited PI3Kα, PI3Kγ, or PI3Kδ with a nanomolar IC50 value, but its inhibitory activity on PI3Kβ was approximately 10-fold reduced.

Synthesis of Novel Thiazole, Pyranothiazole, Thiazolo[5,4-b]pyridines

• Scientific Field : Organic Chemistry.
• Summary of Application : Synthesis of novel thiazole, pyranothiazole, thiazolo[5,4-b]pyridines and thiazolo[5’,4’:5,6]pyrano[2,3-d]pyrimidine derivatives incorporating isoindoline-1,3-dione group.
• Methods of Application : The synthesis process is not detailed in the source.
• Results or Outcomes : The results or outcomes are not detailed in the source.

Inhibitory Potency and Docking Analysis

• Scientific Field : Bioactive Substance and Function of Natural Medicines.
• Summary of Application : The N-heterocyclic core of compound 19a was directly involved in the binding to the kinase through the key hydrogen bonds interaction.
• Methods of Application : Further docking analysis revealed that the N-heterocyclic core of compound 19a was directly involved in the binding to the kinase.
• Results or Outcomes : Enzymatic Inhibition results showed that compound 19a inhibited PI3Kα, PI3Kγ, or PI3Kδ with a nanomolar IC50 value, but its inhibitory activity on PI3Kβ was approximately 10-fold reduced.

Synthesis of Novel Thiazole, Pyranothiazole, Thiazolo[5,4-b]pyridines

• Scientific Field : Organic Chemistry.
• Summary of Application : Synthesis of novel thiazole, pyranothiazole, thiazolo[5,4-b]pyridines and thiazolo[5’,4’:5,6]pyrano[2,3-d]pyrimidine derivatives incorporating isoindoline-1,3-dione group.
• Methods of Application : The synthesis process is not detailed in the source.
• Results or Outcomes : The results or outcomes are not detailed in the source.

Safety And Hazards

5-Chlorothiazolo[5,4-b]pyridine is classified under Acute Tox. 4 Oral hazard classification. The signal word for this compound is “Warning” and it has the GHS07 pictogram. It’s important to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye.

Synthesis routes and methods

Procedure details

3-Amino-6-chloropyridine-2-thiol (Q-3) (16.4 g, 103 mmol) in formic acid (80 mL) was refluxed at 110° C. for 2 h. The reaction mixture was cooled and neutralized with concentrated ammonia to pH 7. A precipitate was collected by filtration as the title compound (14.5 g). MS (m/z): 171 (M+1)+.

Citations

Investigation of heterocycles containing nitrogen or sulfur. 48. Derivatives of 1-morpholinooxalyl-1, 2-dihydrothiazolo-[5, 4-b] pyridine, their structure, and reactions

NP Solov'eva, OS Anisimova, EM Peresleni… - Chemistry of …, 1993 - Springer

The structures of the products of reactions of 1-N-morpholinooxahi-1,2-dihydrothiazolo-[5,4-b]pyridine have been studied by IR, NMR, UV, and mass spectroscopy. Geometric (cis-anti) …

Number of citations: 5 link.springer.com

The conversion of [(4-chloro-5 H-1, 2, 3-dithiazol-5-ylidene) amino] azines into azine fused thiazole-2-carbonitriles

PA Koutentis, M Koyioni, SS Michaelidou - Organic & Biomolecular …, 2013 - pubs.rsc.org

The thermolysis of several N-(4-chloro-5H-1,2,3-dithiazol-5-ylidene)pyridin-n-amines (where n = 2, 3 and 4) gives a mixture of thiazolopyridine-2-carbonitriles in low to moderate yields. …

Number of citations: 27 pubs.rsc.org

Discovery of 4-Aryl-7-Hydroxyindoline-Based P2Y1 Antagonists as Novel Antiplatelet Agents

W Yang, Y Wang, A Lai, JX Qiao… - Journal of medicinal …, 2014 - ACS Publications

Adenosine diphosphate (ADP)-mediated platelet aggregation is signaled through two distinct G protein-coupled receptors (GPCR) on the platelet surface: P2Y 12 and P2Y 1 . Blocking …

Number of citations: 39 pubs.acs.org

Inhibitors of 15-prostaglandin dehydrogenase to potentiate tissue repair

MI Antczak, Y Zhang, C Wang, J Doran… - Journal of medicinal …, 2017 - ACS Publications

The enzyme 15-prostaglandin dehydrogenase (15-PGDH) catalyzes the first step in the degradation of prostaglandins including PGE2. It is a negative regulator of tissue repair and …

Number of citations: 37 pubs.acs.org

Synthesis and structure–activity relationships of 2-(1, 4′-bipiperidin-1′-yl) thiazolopyridine as H3 receptor antagonists

AU Rao, A Palani, X Chen, Y Huang… - Bioorganic & medicinal …, 2009 - Elsevier

A series of 2-(1,4′-bipiperidine-1′-yl)thiazolopyridines was synthesized and evaluated as a new lead of non-imidazole histamine H 3 receptor antagonists. Introduction of diversity at …

Number of citations: 47 www.sciencedirect.com